Cas no 80213-02-1 (1H-Azepin-3-ol, 1-benzoylhexahydro-)

1H-Azepin-3-ol, 1-benzoylhexahydro- structure
80213-02-1 structure
Product name:1H-Azepin-3-ol, 1-benzoylhexahydro-
CAS No:80213-02-1
MF:C13H17NO2
MW:219.28
CID:4193486
PubChem ID:13610008

1H-Azepin-3-ol, 1-benzoylhexahydro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Azepin-3-ol, 1-benzoylhexahydro-
    • DTXSID601225136
    • 80213-02-1
    • (Hexahydro-3-hydroxy-1H-azepin-1-yl)phenylmethanone
    • Inchi: InChI=1S/C13H17NO2/c15-12-8-4-5-9-14(10-12)13(16)11-6-2-1-3-7-11/h1-3,6-7,12,15H,4-5,8-10H2
    • InChI Key: GNFVCWVNQYIMES-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 219.125928785Da
  • Monoisotopic Mass: 219.125928785Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5Ų
  • XLogP3: 1.6

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